Acid Red 138 Acid Red 138
Brand Name: Vulcanchem
CAS No.: 15792-43-5
VCID: VC21052343
InChI: InChI=1S/C30H39N3O8S2.2Na/c1-3-4-5-6-7-8-9-10-11-12-13-22-14-16-24(17-15-22)32-33-29-27(43(39,40)41)19-23-18-25(42(36,37)38)20-26(31-21(2)34)28(23)30(29)35;;/h14-20,35H,3-13H2,1-2H3,(H,31,34)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2
SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C)O.[Na+].[Na+]
Molecular Formula: C30H37N3Na2O8S2
Molecular Weight: 677.7 g/mol

Acid Red 138

CAS No.: 15792-43-5

Cat. No.: VC21052343

Molecular Formula: C30H37N3Na2O8S2

Molecular Weight: 677.7 g/mol

* For research use only. Not for human or veterinary use.

Acid Red 138 - 15792-43-5

Specification

CAS No. 15792-43-5
Molecular Formula C30H37N3Na2O8S2
Molecular Weight 677.7 g/mol
IUPAC Name disodium;5-acetamido-3-[(4-dodecylphenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
Standard InChI InChI=1S/C30H39N3O8S2.2Na/c1-3-4-5-6-7-8-9-10-11-12-13-22-14-16-24(17-15-22)32-33-29-27(43(39,40)41)19-23-18-25(42(36,37)38)20-26(31-21(2)34)28(23)30(29)35;;/h14-20,35H,3-13H2,1-2H3,(H,31,34)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2
Standard InChI Key CZWHGIACASUWJC-UHFFFAOYSA-L
SMILES CCCCCCCCCCCCC1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C)O.[Na+].[Na+]
Canonical SMILES CCCCCCCCCCCCC1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C)O.[Na+].[Na+]

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